Cas no 1781578-86-6 (tert-butyl N-3-(1-aminocyclopropyl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-3-(1-aminocyclopropyl)-4-hydroxyphenylcarbamate
• CAS No: 1781578-86-6
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 5939816
• PubChem ID: 84711208
• Update Time: 2025-10-28

tert-butyl N-3-(1-aminocyclopropyl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(1-aminocyclopropyl)-4-hydroxyphenylcarbamate
• EN300-1876932
• 1781578-86-6
• tert-butyl N-[3-(1-aminocyclopropyl)-4-hydroxyphenyl]carbamate

• Inchi： 1S/C14H20N2O3/c1-13(2,3)19-12(18)16-9-4-5-11(17)10(8-9)14(15)6-7-14/h4-5,8,17H,6-7,15H2,1-3H3,(H,16,18)
• InChI Key： GWYMVGMXGAZQKE-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1C1(CC1)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-3-(1-aminocyclopropyl)-4-hydroxyphenylcarbamate

tert-butyl N-3-(1-aminocyclopropyl)-4-hydroxyphenylcarbamate: A Comprehensive Overview

tert-butyl N-3-(1-aminocyclopropyl)-4-hydroxyphenylcarbamate (CAS No. 1781578-86-6) is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and pharmacology. This compound, often referred to as tert-butyl carbamate derivative, is characterized by its cyclopropane ring, hydroxyl group, and tert-butyl substituent, which collectively contribute to its diverse chemical properties. Recent studies have highlighted its potential applications in drug design, agrochemicals, and advanced materials.

The molecular structure of tert-butyl N-3-(1-aminocyclopropyl)-4-hydroxyphenylcarbamate is notable for its aromatic ring system, which is substituted with a hydroxyl group at the 4-position and an amino cyclopropyl group at the 3-position. The presence of the tert-butyl group as a substituent on the carbamate moiety adds steric bulk, which can influence the compound's reactivity and solubility. This structural complexity makes it a valuable substrate for exploring stereochemical effects in organic reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of tert-butyl N-3-(1-aminocyclopropyl)-4-hydroxyphenylcarbamate through multi-component reactions and catalytic processes. Researchers have employed green chemistry principles, such as enzymatic catalysis and microwave-assisted synthesis, to optimize the production of this compound. These methods not only enhance yield but also reduce environmental impact, aligning with global sustainability goals.

The pharmacological properties of tert-butyl N-3-(1-aminocyclopropyl)-4-hydroxyphenylcarbamate have been extensively studied in preclinical models. Experimental data suggest that this compound exhibits potent anti-inflammatory activity due to its ability to modulate key signaling pathways involved in inflammation. Additionally, it has shown promise as a neuroprotective agent, potentially mitigating oxidative stress and neuronal damage in neurodegenerative diseases.

In the field of agrochemistry, tert-butyl N-3-(1-aminocyclopropyl)-4-hydroxyphenylcarbamate has been investigated as a potential lead compound for developing novel pesticides. Its ability to inhibit key enzymes in pest metabolism makes it a candidate for eco-friendly pest control solutions. Furthermore, recent studies have explored its role in enhancing plant resistance to abiotic stress, such as drought and salinity, opening new avenues in agricultural biotechnology.

The versatility of tert-butyl N-3-(1-aminocyclopropyl)-4-hydroxyphenylcarbamate extends to materials science, where it has been utilized as a building block for constructing advanced polymers and nanoparticles. Its unique functional groups enable tailored surface properties, making it suitable for applications in drug delivery systems and biosensors.

In conclusion, tert-butyl N-3-(1-aminocyclopropyl)-4-hydroxyphenylcarbamate (CAS No. 1781578-86-6) represents a multifaceted compound with significant potential across diverse scientific domains. Ongoing research continues to uncover new insights into its chemical behavior and biological effects, underscoring its importance as a valuable tool in modern chemical innovation.